Cas no 35224-87-4 (1H-1,2,3-Triazol-1-amine, 4-(3-chlorophenyl)-)

• Product Name: 1H-1,2,3-Triazol-1-amine, 4-(3-chlorophenyl)-
• CAS No: 35224-87-4
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 1468652
• Update Time: 2024-08-23

1H-1,2,3-Triazol-1-amine, 4-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-1-amine, 4-(3-chlorophenyl)-
• 1-Amino-4-(m-chlorphenyl)-1,2,3-triazol

• Inchi： 1S/C8H7ClN4/c9-7-3-1-2-6(4-7)8-5-13(10)12-11-8/h1-5H,10H2
• InChI Key： RIBKKUQOMNKPMI-UHFFFAOYSA-N
• SMILES： N1(N)C=C(C2=CC=CC(Cl)=C2)N=N1

Computed Properties

• Exact Mass: 194.03611

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 407.8±37.0 °C(Predicted)
• PSA: 56.73
• pka: -1.00±0.70(Predicted)